4-Chloro-2-ethoxypyrimidine
Overview
Description
4-Chloro-2-ethoxypyrimidine is an organic chemical compound that has gained significant attention in the field of scientific research due to its diverse range of applications. This compound is widely used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. In
Scientific Research Applications
-
Thermal Elimination Studies
- Field : Physical Chemistry
- Application Summary : “4-Chloro-2-ethoxypyrimidine” has been used in studies investigating the mechanism of thermal eliminations .
- Method : The compound was subjected to first-order thermal decomposition into ethylene and the corresponding aza-substituted pyridines, between 650 and 713 K .
- Results : The study provided insights into the effects of the aza ‘substituent’ and π-bond order on the elimination rate .
-
Pharmaceutical Research
- Field : Medicinal Chemistry
- Application Summary : Pyrimidine derivatives, such as “4-Chloro-2-ethoxypyrimidine”, are often used in the synthesis of pharmaceuticals due to their wide range of biological activities .
- Method : The compound can be used in various chemical reactions to synthesize new molecules with potential therapeutic properties .
- Results : The specific outcomes would depend on the particular reactions and compounds synthesized .
-
Nonlinear Optical Single Crystals
- Field : Materials Science
- Application Summary : “4-Chloro-2-ethoxypyrimidine” could potentially be used in the development of nonlinear optical (NLO) single crystals .
- Method : The compound could be used in the slow evaporation method to grow organic single crystals .
- Results : The grown crystals could have potential applications in optoelectronics, photonics, and laser technology .
-
Regioselective Synthesis
- Field : Organic Chemistry
- Application Summary : “4-Chloro-2-ethoxypyrimidine” could be used in the regioselective synthesis of new pyrimidine derivatives .
- Method : The compound could be used in nucleophilic attack reactions, favoring the formation of C-4 substituted products .
- Results : The specific outcomes would depend on the particular reactions and compounds synthesized .
properties
IUPAC Name |
4-chloro-2-ethoxypyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2O/c1-2-10-6-8-4-3-5(7)9-6/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNKCBAFPAIENRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=CC(=N1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70531553 |
Source
|
| Record name | 4-Chloro-2-ethoxypyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70531553 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-ethoxypyrimidine | |
CAS RN |
92520-02-0 |
Source
|
| Record name | 4-Chloro-2-ethoxypyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70531553 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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